Cas no 393166-00-2 (1,2-Ethanediamine, N,N,N',N'-tetraethyl-1,2-bis(4-methylphenyl)-)

• Product Name: 1,2-Ethanediamine, N,N,N',N'-tetraethyl-1,2-bis(4-methylphenyl)-
• CAS No: 393166-00-2
• MF: C₂₄H₃₆N₂
• MW: 352.556046485901
• CID: 1512104
• PubChem ID: 11382616
• Update Time: 2025-04-21

1,2-Ethanediamine, N,N,N',N'-tetraethyl-1,2-bis(4-methylphenyl)- Chemical and Physical Properties

Names and Identifiers

• 1,2-Ethanediamine, N,N,N',N'-tetraethyl-1,2-bis(4-methylphenyl)-
• N,N,N',N'-tetraethyl-1,2-bis(4-methylphenyl)ethane-1,2-diamine
• DTXSID80464222
• 393166-00-2

• Inchi： 1S/C24H36N2/c1-7-25(8-2)23(21-15-11-19(5)12-16-21)24(26(9-3)10-4)22-17-13-20(6)14-18-22/h11-18,23-24H,7-10H2,1-6H3
• InChI Key： DZTFXEMHIMJQSC-UHFFFAOYSA-N
• SMILES： N(CC)(CC)C(C1C=CC(C)=CC=1)C(C1C=CC(C)=CC=1)N(CC)CC

Computed Properties

• Exact Mass: 352.28808
• Monoisotopic Mass: 352.287849157g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 26
• Rotatable Bond Count: 9
• Complexity: 322
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.6
• Topological Polar Surface Area: 6.5Ų

Experimental Properties

• PSA: 6.48